N-(3-chloro-4-fluorophenyl)-2-methoxybenzamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H11ClFNO2/c1-19-13-5-3-2-4-10(13)14(18)17-9-6-7-12(16)11(15)8-9/h2-8H,1H3,(H,17,18)
• InChI Key: OUQSJAQGGCKGNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C14H11ClFNO2
• Molecular Weight: 279.69 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-chloro-4-fluorophenyl)-2-methoxybenzamide involves multiple steps, including acylation reactions and the use of specific reagents and conditions to achieve the desired product. For instance, compounds with similar structural features have been synthesized through reactions involving acylation of aminophenols with methoxybenzoylchloride in THF, characterized by techniques such as NMR and elemental analysis (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure and intermolecular interactions of related compounds have been determined using techniques like single crystal X-ray diffraction and DFT calculations. These studies reveal the influence of dimerization and crystal packing on the geometry of molecules, highlighting the importance of these interactions in determining the rotational conformation of aromatic rings and dihedral angles (Karabulut et al., 2014).

Mechanism of Action

Target of Action

The primary target of N-(3-chloro-4-fluorophenyl)-2-methoxybenzamide is the Epidermal Growth Factor Receptor (EGFR) . EGFR is a transmembrane protein that is involved in the regulation of cell growth and differentiation . It is often overexpressed in certain human carcinoma cells, such as lung and breast cancer cells .

Mode of Action

This compound acts as an inhibitor of the EGFR tyrosine kinase . It binds to the adenosine triphosphate (ATP)-binding site of the enzyme, thereby inhibiting the intracellular phosphorylation of numerous tyrosine kinases associated with transmembrane cell surface receptors .

Biochemical Pathways

The inhibition of EGFR tyrosine kinase by this compound affects several biochemical pathways. These include the MAPK/ERK pathway, which is involved in cell proliferation, and the PI3K/Akt pathway, which is associated with cell survival . The inhibition of these pathways can lead to the suppression of tumor growth and proliferation .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell proliferation and induction of apoptosis in cancer cells . By selectively targeting the mutant proteins in malignant cells, it can effectively suppress tumor growth .